Cas no 2171586-68-6 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid
• CAS No: 2171586-68-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5998650
• PubChem ID: 165804146
• Update Time: 2025-05-20

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid
• 2171586-68-6
• EN300-1497118
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-3,3-dimethylbutanoic acid

• Inchi： 1S/C26H32N2O6/c1-26(2,3)23(24(30)31)28-22(29)13-16(33-4)14-27-25(32)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21,23H,13-15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： DDICFZCRESRMBC-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)C(C)(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid (CAS No. 2171586-68-6)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid, identified by its Chemical Abstracts Service number CAS No. 2171586-68-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, multiple amino and amide functionalities, and a unique arrangement of methoxy and methyl substituents. The presence of these structural elements not only makes it a subject of interest for synthetic chemists but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The Fmoc protecting group is particularly noteworthy, as it is widely employed in peptide synthesis to safeguard the amino groups during coupling reactions. The incorporation of an Fmoc moiety in this compound suggests potential applications in the synthesis of peptide-based drugs or peptidomimetics, where precise control over reactivity and stability is crucial. The fluorenylmethoxycarbonyl moiety enhances the solubility and stability of the compound, making it more amenable to various chemical transformations and biological assays.

The core structure of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid features an amide bond connecting a butanamido group to a 3,3-dimethylbutanoic acid moiety. This arrangement introduces steric hindrance and electronic properties that can influence the compound's interactions with biological targets. The 3-methoxybutanamido part contributes to hydrogen bonding capabilities, which are essential for molecular recognition processes in biological systems. Meanwhile, the 3,3-dimethylbutanoic acid tail provides hydrophobicity and influences the overall solubility profile of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. The unique structural features of this compound make it a promising candidate for further investigation in drug design. For instance, the presence of multiple polar functional groups could facilitate interactions with proteins or enzymes involved in metabolic pathways relevant to diseases such as cancer, inflammation, or neurodegeneration.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) or enzyme activity through non-covalent binding. The structural complexity of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid suggests that it may serve as a scaffold for designing inhibitors or activators targeting specific biological pathways. For example, studies have shown that fluorene-based compounds can exhibit potent binding to certain enzymes due to their ability to engage in π-stacking interactions and hydrophobic effects.

The methoxy substituents in the molecule contribute to its electronic properties and influence its reactivity. Methoxy groups are known to participate in hydrogen bonding and can affect the conformational flexibility of the molecule. This characteristic makes it possible for 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid to adopt multiple conformations, which could be advantageous for fitting into specific binding pockets on biological targets.

From a synthetic chemistry perspective, this compound represents an excellent example of how functional group interplay can lead to complex molecular architectures with tailored properties. The synthesis of such molecules often involves multi-step reactions requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions or enzymatic catalysis may be employed to construct key structural motifs efficiently.

The potential applications of this compound extend beyond academic research into industrial settings. Pharmaceutical companies are increasingly investing in libraries of structurally diverse compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Given its unique structural features and predicted bioactivity profiles, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid could be a valuable addition to such libraries.

In conclusion,2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-3,3-dimethylbutanoic acid (CAS No. 2171586-68-6) is a structurally complex organic molecule with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it suitable for applications ranging from peptide synthesis to targeted inhibition of biological pathways relevant to various diseases. As research methodologies continue to evolve with advancements in computational biology and synthetic chemistry, this compound will likely remain at the forefront of efforts aimed at discovering new therapeutic agents.